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Ethyl Vinyl Ether: A Versatile Building Block in
Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl vinyl ether (EVE), with the chemical formula CH3zCH20CH=CHz, is a highly reactive and
versatile organic compound.[1] As the simplest enol ether that is liquid at room temperature, its
dual functionality, comprising an electron-rich vinyl group and an ether moiety, makes it an
invaluable reagent and monomer in a multitude of synthetic applications.[1][2] This guide
explores the core applications of ethyl vinyl ether in organic synthesis, focusing on its role in
cycloaddition reactions, as a protecting group, and in polymerization, providing detailed
experimental protocols and data for the modern researcher.

Physicochemical and Reactivity Profile

Ethyl vinyl ether is a colorless, volatile, and extremely flammable liquid characterized by a
distinct ether-like odor.[2][3] Its high reactivity stems from the electron-donating nature of the
ethoxy group, which polarizes the carbon-carbon double bond, making it susceptible to
electrophilic attack and a willing participant in various pericyclic reactions.[2] The compound is
stable under basic conditions but readily hydrolyzes in the presence of aqueous acid to form
acetaldehyde and ethanol.[4] It is also prone to self-polymerization, which can be initiated by
heat, light, or acid catalysts, necessitating the addition of stabilizers for storage.[3][4]
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Table 1: Physical and Chemical Properties of Ethyl Vinyl Ether

Property Value Reference(s)
Molecular Formula CaHsO [5]
Molar Mass 72.11 g-mol~1 [5]
Appearance Colorless liquid [5]
Density 0.753 g/cm?3 [6]
Boiling Point 33 °C (91 °F; 306 K) [5]
Melting Point -116 °C (-177 °F; 157 K) [5]
Solubility in Water 8.3g/Lat15°C [5]
Flash Point -46 °C (-51 °F) [7]
Autoignition Temp. 202 °C (396 °F; 475 K) [5]
Refractive Index 1.376 [7]

N Typically 0.1% KOH or N,N-
Stabilizer _ - [3]
Diethylaniline

Key Applications in Organic Synthesis

One of the most frequent applications of ethyl vinyl ether in multistep synthesis is the
protection of hydroxyl groups. Alcohols react with EVE under acidic catalysis to form a 1-
ethoxyethyl (EE) acetal, which is stable to a wide range of non-acidic reagents, including
organometallics, hydrides, and strong bases.[4][6]

The protection reaction is typically catalyzed by acids such as p-toluenesulfonic acid (TsOH) or
pyridinium p-toluenesulfonate (PPTS).[4] Deprotection is conveniently achieved under mild
acidic conditions, regenerating the original alcohol.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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